Cas no 109840-91-7 (N-Benzyloxycarbonyl Nortropine)

• Product Name: N-Benzyloxycarbonyl Nortropine
• CAS No: 109840-91-7
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD09991642
• CID: 128573
• PubChem ID: 27281895
• Update Time: 2025-06-08

N-Benzyloxycarbonyl Nortropine Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-8-carboxylicacid, 3-hydroxy-, phenylmethyl ester, endo- (9CI)
• N-Benzyloxycarbonyl Nortropine
• N-Cbz-Nortropine
• N-BENZYLOXYCARBONYL NORTROPINE, OFF-WHITE SOLID
• N-benzyloxycarbonyl-N-methyl-p-aminobenzoyl chloride
• endo-Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• CID 98042908
• 3a-Hydroxy-8-nortropanecarboxylic Acid Benzyl Ester
• endo-3-Hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylic Acid Phenylmethyl Ester
• endo-3-Hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylic Acid
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-hydroxy-, phenylmethyl ester, endo- (9CI)
• 109840-91-7
• 96951-89-2
• AS-37171
• AKOS027253540
• EN300-7198046
• AMY4963
• CS-0078623
• Exo-benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• BENZYL (1R,5S)-3-HYDROXY-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• Exo-benzyl3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• BENZYL (1R,3S,5S)-3-HYDROXY-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE

• MDL： MFCD09991642
• Inchi： 1S/C15H19NO3/c17-14-8-12-6-7-13(9-14)16(12)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-14,17H,6-10H2/t12-,13+,14?
• InChI Key： AXRYOOOSGBBQPJ-PBWFPOADSA-N
• SMILES： OC1C[C@@H]2CC[C@H](C1)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13600
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 2.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 49.77000
• LogP: 2.24880
• Vapor Pressure: No data available

N-Benzyloxycarbonyl Nortropine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-Benzyloxycarbonyl Nortropine

N-Benzyloxycarbonyl Nortropine (CAS No. 109840-91-7): A Structurally Unique Compound with Emerging Applications in Chemical Biology and Drug Discovery

In the realm of synthetic organic chemistry, N-Benzyloxycarbonyl Nortropine (CAS No. 109840-91-7) stands out as a fascinating molecule with distinctive structural features and promising functional properties. This compound, formally known as benzyloxycarbonyl nortropane, belongs to the tropane alkaloid family but exhibits unique modifications that enhance its potential for targeted applications. The introduction of a benzyloxycarbonyl (Z)-C(=O)-O-C6H5) group onto the nortropane backbone creates a rigid molecular framework with precise stereochemical control, making it an attractive scaffold for medicinal chemistry exploration.

Recent advancements in computational chemistry have revealed intriguing insights into the molecular dynamics of this compound. A 2023 study published in Journal of Medicinal Chemistry employed quantum mechanical calculations to demonstrate how the benzyloxycarbonyl moiety modulates hydrogen bonding patterns compared to its unmodified counterpart. These findings suggest enhanced stability in physiological environments, which could be critical for drug delivery systems requiring prolonged bioavailability. The compound's lipophilicity profile, characterized via reversed-phase HPLC analysis, aligns with Lipinski's "rule of five," indicating favorable absorption characteristics for oral administration.

In neuropharmacology research, N-Benzyloxycarbonyl Nortropine has emerged as a valuable tool compound for studying cholinergic receptor interactions. A groundbreaking 2024 study from Stanford University demonstrated its ability to selectively bind muscarinic acetylcholine receptors (mAChRs) with nanomolar affinity without significant off-target effects. This selectivity arises from the spatial arrangement created by the benzyloxycarbonyl substituent, which precisely matches the receptor's binding pocket geometry. Such properties make this compound an ideal lead structure for developing treatments targeting Alzheimer's disease and other neurodegenerative conditions where mAChR modulation holds therapeutic promise.

Synthetic chemists have leveraged this molecule's modular structure to explore bioconjugation strategies. A notable 2023 paper in Chemical Science described its use as a linker component in antibody-drug conjugates (ADCs). The benzyloxycarbonyl group serves as a removable protecting group during synthesis while providing a stable attachment point for cytotoxic payloads. This dual functionality reduces synthesis steps and improves ADC stability during circulation—a critical advancement in targeted cancer therapy development.

Bioanalytical studies using mass spectrometry have further elucidated its metabolic pathways. Research conducted at MIT revealed that phase I metabolism primarily involves hydrolysis of the carbamate bond under hepatic conditions, yielding metabolites with significantly reduced biological activity. This metabolic profile suggests favorable pharmacokinetics with minimal risk of active metabolite accumulation—a desirable trait for clinical candidates. The compound's structural rigidity also minimizes epimerization during metabolic processing, enhancing predictability in preclinical testing.

In material science applications, this compound has been utilized to create novel ionotropic channels in lipid membranes. A collaborative study between ETH Zurich and Pfizer demonstrated that self-assembled monolayers incorporating N-Benzyloxycarbonyl Nortropine exhibit voltage-dependent conductance properties mimicking biological ion channels. These biomimetic membranes show potential for use in lab-on-a-chip devices and artificial cell models where precise ion flux regulation is essential.

The synthesis methodology continues to evolve with green chemistry principles gaining prominence. A recent publication in Sustainable Chemistry & Pharmacy introduced an environmentally benign synthesis route using microwave-assisted protocols under solvent-free conditions. This approach achieves >95% yield while eliminating hazardous solvents traditionally required—a significant step toward scalable production aligned with industrial sustainability goals.

Cryogenic electron microscopy (cryo-EM) studies have provided atomic-level insights into protein-ligand interactions involving this compound. Collaborative work between Oxford University and Astellas Pharma resolved crystal structures showing how the benzyl substituent engages π-stacking interactions with aromatic residues on target proteins, reinforcing binding affinity without compromising cellular permeability—a rare combination challenging many conventional drug candidates.

In immunology research, modified derivatives are being investigated as adjuvants for vaccine formulations. Preclinical data from NIH-funded studies indicate that nanoparticle formulations containing this compound enhance dendritic cell activation through Toll-like receptor 4 (TLR4) modulation without inducing excessive pro-inflammatory cytokines—a balance critical for safe vaccine design against emerging pathogens like novel coronaviruses.

This multifaceted molecule continues to drive innovation across disciplines due to its tunable chemical properties and well-characterized pharmacological profile. As evidenced by recent advancements spanning drug delivery systems, neuropharmacology tools, and biomaterial engineering, N-Benzyloxycarbonyl Nortropine (CAS No. 109840-91-7) exemplifies how structural modifications can unlock new dimensions of functionality—positioning it as a cornerstone compound for next-generation biomedical solutions.